Cas no 6851-36-1 (dl-4-hydroxymandelonitrile)

dl-4-hydroxymandelonitrile structure
dl-4-hydroxymandelonitrile structure
Product Name:dl-4-hydroxymandelonitrile
CAS No:6851-36-1
MF:C8H7NO2
MW:149.146682024002
CID:970988
PubChem ID:166768
Update Time:2025-04-19

dl-4-hydroxymandelonitrile Chemical and Physical Properties

Names and Identifiers

    • dl-4-hydroxymandelonitrile
    • FT-0693818
    • C00650
    • DTXSID20926975
    • AS-62213
    • alpha,4-Dihydroxybenzeneacetonitrile
    • D90902
    • H0563
    • 2-hydroxy-2-(4-hydroxyphenyl)acetonitrile
    • MFCD00056685
    • 4-hydroxybenzaldehyde cyanonhydrin
    • SB84094
    • AKOS009158891
    • para-Hydroxymandelonitrile
    • hydroxy(4-hydroxyphenyl)acetonitrile
    • CHEBI:18115
    • Benzeneacetonitrile, alpha,4-dihydroxy-
    • SCHEMBL467691
    • Hydroxy(4-hydroxyphenyl)acetonitrile, AldrichCPR
    • CS-0444277
    • Q27102830
    • 4-Hydroxymandelonitrile
    • 13093-65-7
    • p-hydroxymandelonitrile
    • HOOOPXDSCKBLFG-UHFFFAOYSA-N
    • 6851-36-1
    • DL-alpha,4-Dihydroxyphenylacetonitrile
    • DB-230526
    • Inchi: 1S/C8H7NO2/c9-5-8(11)6-1-3-7(10)4-2-6/h1-4,8,10-11H
    • InChI Key: HOOOPXDSCKBLFG-UHFFFAOYSA-N
    • SMILES: OC(C#N)C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 149.047678466g/mol
  • Monoisotopic Mass: 149.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 7.7
  • Topological Polar Surface Area: 64.2Ų

Experimental Properties

  • Melting Point: 98°C

dl-4-hydroxymandelonitrile Security Information

  • Hazardous Material transportation number:UN 3276
  • Hazard Category Code: 20/21/22-36/37/38
  • Safety Instruction: 26-36/37/39-36
  • Hazardous Material Identification: Xn
  • Risk Phrases:20/21/22
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